3-methyl-6,7,8,9-tetrahydro-5H-pyrido[4,3-b]indole
Overview
Description
3-methyl-6,7,8,9-tetrahydro-5H-pyrido[4,3-b]indole, also known as norharmane, is a naturally occurring alkaloid found in various plants and animal tissues. It has been extensively studied for its pharmacological properties and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-methyl-6,7,8,9-tetrahydro-5H-pyrido[4,3-b]indole is not fully understood, but it is believed to act on various receptors and enzymes in the body. It has been shown to bind to serotonin and dopamine receptors, as well as to inhibit monoamine oxidase (MAO) activity. It may also have antioxidant and anti-inflammatory effects.
Biochemical and Physiological Effects:
Norharmane has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which may contribute to its psychoactive properties. It has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Norharmane has several advantages for lab experiments, including its availability, low cost, and ease of synthesis. However, it also has several limitations, including its instability and low solubility in water, which may make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-methyl-6,7,8,9-tetrahydro-5H-pyrido[4,3-b]indole. One area of research is to further investigate its neuroprotective properties and potential therapeutic applications in neurodegenerative diseases. Another area of research is to investigate its anti-cancer properties and potential as a chemotherapeutic agent. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
Norharmane has been studied for its potential therapeutic applications in various fields, including neurology, oncology, and psychiatry. In neurology, 3-methyl-6,7,8,9-tetrahydro-5H-pyrido[4,3-b]indole has been shown to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, this compound has been shown to have anti-cancer properties and may have potential as a chemotherapeutic agent. In psychiatry, this compound has been shown to have psychoactive properties and may have potential in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
3-methyl-6,7,8,9-tetrahydro-5H-pyrido[4,3-b]indole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2/c1-8-6-12-10(7-13-8)9-4-2-3-5-11(9)14-12/h6-7,14H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIKBNVFQXSAXCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=N1)C3=C(N2)CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10484670 | |
Record name | 5H-Pyrido[4,3-b]indole, 6,7,8,9-tetrahydro-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10484670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61191-10-4 | |
Record name | 5H-Pyrido[4,3-b]indole, 6,7,8,9-tetrahydro-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10484670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.